Cas no 948-54-9 (1-(Bromophenylmethyl)-4-chlorobenzene)

1-(Bromophenylmethyl)-4-chlorobenzene structure

948-54-9 structure

Product Name:1-(Bromophenylmethyl)-4-chlorobenzene

CAS No:948-54-9

MF:C₁₃H₁₀BrCl

MW:281.575501918793

CID:40391

Update Time:2023-09-21

1-(Bromophenylmethyl)-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

- 1-(Bromophenylmethyl)-4-chlorobenzene
- 1-(BROMO-PHENYL-METHYL)-4-CHLORO-BENZENE
- 1-(Bromophenylmethyl)-4-chlorobenzene (ACI)
- Methane, bromo(p-chlorophenyl)phenyl- (6CI, 7CI, 8CI)
- 1-(4-Chlorophenyl)-1-phenylmethyl bromide
- 1-[Bromo(phenyl)methyl]-4-chlorobenzene
- 4-Chloro-α-phenylbenzyl bromide
- Inchi： 1S/C13H10BrCl/c14-13(10-4-2-1-3-5-10)11-6-8-12(15)9-7-11/h1-9,13H
- InChI Key： MPUGMNSVMMFEOE-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(C2C=CC=CC=2)Br)=CC=1

Computed Properties

Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

1-(Bromophenylmethyl)-4-chlorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B282700-2.5mg	1-(Bromophenylmethyl)-4-chlorobenzene	948-54-9		2.5mg	$ 200.00	2022-06-07
TRC	B282700-5mg	1-(Bromophenylmethyl)-4-chlorobenzene	948-54-9		5mg	$ 370.00	2022-06-07
TRC	B282700-10mg	1-(Bromophenylmethyl)-4-chlorobenzene	948-54-9		10mg	$ 585.00	2022-06-07
AK Scientific	7492CS-2mg	1-(Bromophenylmethyl)-4-chlorobenzene	948-54-9	95%	2mg	$129	2025-05-29
AK Scientific	7492CS-5mg	1-(Bromophenylmethyl)-4-chlorobenzene	948-54-9	95%	5mg	$245	2025-05-29
AK Scientific	7492CS-10mg	1-(Bromophenylmethyl)-4-chlorobenzene	948-54-9	95%	10mg	$426	2025-05-29
AK Scientific	7492CS-25mg	1-(Bromophenylmethyl)-4-chlorobenzene	948-54-9	95%	25mg	$769	2025-05-29

1-(Bromophenylmethyl)-4-chlorobenzene Production Method

Production Method 1

119-56-2

948-54-9

Reaction Conditions

1.1 Reagents: Phosphorus tribromide Solvents: Chloroform , Diisopropyl ether ; cooled; 1 h, rt

Reference

: Preparation of tricyclic compounds as prostaglandin I2 receptor agonists

, World Intellectual Property Organization, , ,

Production Method 2

831-81-2

948-54-9

Reaction Conditions

1.1 Reagents: Bromine Catalysts: Benzoyl peroxide ; rt → 131 °C; 0.5 h, 131 °C; 2 h, 131 °C

Reference

: Improvement for synthesis process of cetirizine hydrochloride

Liu, Bue, Guangdong Huagong, 2008, 35(9), 66-67

Production Method 3

831-81-2

948-54-9

Reaction Conditions

1.1 Reagents: Bromine Solvents: Carbon tetrachloride ; 1.5 h, reflux

Reference

: Improved synthesis of cetirizine hydrochloride

Wang, Jian-jun; Yang, Xue-yan; Wu, Fan-hong, Huadong Ligong Daxue Xuebao, 2002, 28(6), 668-670

Production Method 4

831-81-2

948-54-9

Reaction Conditions

1.1 Reagents: Bromine ; 118 °C; 8 h, 118 °C

Reference

: Method for preparation of chlorcyclizine hydrochloride

, China, , ,

Production Method 5

831-81-2

948-54-9

Reaction Conditions

1.1 Reagents: Bromine ; 1.5 - 2 h, rt; rt → 55 °C; 5 - 6 h, 50 - 55 °C; 55 °C → rt
1.2 Reagents: Sodium carbonate , Sodium sulfate ; 1 h, rt

Reference

: Method for synthesizing chlorcyclizine hydrochloride

, China, , ,

Production Method 6

948-54-9

Reaction Conditions

Reference

: Synthesis and anticonvulsant activity of some cinnamylpiperazine derivatives

Hu, Chuan; Sun, Zhi-Gang; Wei, Cheng-Xi; Quan, Zhe-Shan, Letters in Drug Design & Discovery, 2010, 7(9), 661-664

Production Method 7

948-54-9

Reaction Conditions

Reference

: Reactions of halometal alcoholates. LXXVI. Anomalous courses of the reactions of aromatic ketones with organomagnesium compounds

Lapkin, I. I.; Khokhryakova, N. P.; Rybakova, M. N., Sintetich. Metody na Osnove Metalloorgan. Soedinenii., 1977, 71, 71-6

Production Method 8

119-56-2

948-54-9

Reaction Conditions

1.1 Reagents: Phosphorus pentoxide , Potassium bromide Solvents: Acetonitrile ; 60 min, rt

Reference

: An efficient and selective method for the iodination and bromination of alcohols under mild conditions

Khazdooz, Leila; Zarei, Amin; Aghaei, Hamidreza; Azizi, Ghobad; Gheisari, Mohammad Mehdi, Tetrahedron Letters, 2016, 57(2), 168-171

Production Method 9

119-56-2

948-54-9

Reaction Conditions

1.1 Reagents: Hydrogen bromide Catalysts: Tetrabutylammonium bromide Solvents: Water ; rt
1.2 Reagents: Sulfuric acid Solvents: Water ; cooled; 2 h, reflux; cooled
1.3 Reagents: Water ; cooled

Reference

: Preparation of 1-[bromo(phenyl)methyl]-4-chlorobenzene via by phase transfer catalysis

Kang, Huaiping; Wang, Juan; Liu, Yuzhen; Nie, Xinyong, Huaxue Shijie, 2006, 47(1), 36-37

Production Method 10

119-56-2

948-54-9

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Toluene , Water ; 15 min, 75 °C
1.2 Reagents: Sulfuric acid ; 3 h, 75 - 80 °C; 1 h, 75 - 80 °C; 80 °C → rt
1.3 Reagents: Sodium carbonate Solvents: Toluene , Water ; neutralized

Reference

: Synthesis of 1-[(4-chlorophenyl) phenyl methyl] piperazine

Dong, Chuan-ming; Chu, Ji-cheng; Li, Mao-xia, Meitan Yu Huagong, 2014, 37(1), 83-84

Production Method 11

119-56-2

948-54-9

Reaction Conditions

1.1 Reagents: Thionyl bromide Solvents: Dichloromethane ; cooled; 4 h, rt

Reference

: Pyrimidinone derivatives and their preparation, and use in the treatment of GPR119-related diseases

, World Intellectual Property Organization, , ,

Production Method 12

119-56-2

948-54-9

Reaction Conditions

Reference

: Substituted piperazines

, German Democratic Republic, , ,

Production Method 13

948-54-9

Reaction Conditions

Reference

: Preparation of Atarax (hydroxyzine hydrochloride)

Yu, I-Ch'eng; Lui, Ch'uan-Ming; Lu, Chung-Lin, Yaoxue Xuebao, 1966, 13(7), 514-17

Production Method 14

119-56-2

948-54-9

134-85-0

Reaction Conditions

1.1 Reagents: Oxygen , Aluminum bromide (AlBr3), hexahydrate Solvents: 1,4-Dioxane ; 4 h, 70 °C

Reference

: AlBr3·6H2O catalyzed oxidation of benzylic alcohols

Zhong, Yun-Mei; Ma, Heng-Chang; Wang, Jin-Xia; Jia, Xiao-Jie; Li, Wen-Feng; et al, Catalysis Science & Technology, 2011, 1(6), 927-931

1-(Bromophenylmethyl)-4-chlorobenzene Raw materials

1-(Bromophenylmethyl)-4-chlorobenzene Preparation Products

1-(Bromophenylmethyl)-4-chlorobenzene Suppliers

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(CAS:948-54-9)1-(Bromophenylmethyl)-4-chlorobenzene

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Stock Status:in Stock

Quantity:200kg

Purity:99.9%

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(CAS:948-54-9)1-(Bromophenylmethyl)-4-chlorobenzene

Purity:99.9%

Quantity:200kg

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